Cas no 1361600-60-3 (6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361600-60-3
• MF: C₁₂H₂Cl₆F₃N
• MW: 429.864187717438
• CID: 4969064
• Update Time: 2025-06-09

6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H2Cl6F3N/c13-4-2-1-3(11(22-4)12(19,20)21)5-6(14)8(16)10(18)9(17)7(5)15/h1-2H
• InChI Key： NKAMDVVQQHQTQV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(N=C1C(F)(F)F)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 7.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine

6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine, identified by the CAS number 1361600-60-3, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 6, a perchlorophenyl group at position 3, and a trifluoromethyl group at position 2. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. The perchlorophenyl group, which is highly electron-withdrawing, plays a crucial role in modulating the electronic properties of the pyridine ring. This makes the compound particularly valuable in applications where electronic tuning is essential, such as in the development of new materials or pharmaceuticals.

Recent studies have highlighted the potential of this compound in the field of material science. For instance, researchers have explored its use as a building block for constructing advanced organic semiconductors. The trifluoromethyl group, known for its strong electron-withdrawing effect, enhances the stability and conductivity of materials derived from this compound. This has led to its consideration in the development of next-generation electronic devices, including flexible displays and sensors.

In addition to its material science applications, 6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine has shown promise in medicinal chemistry. Its unique structure allows for interactions with specific biological targets, making it a candidate for drug discovery programs. Recent research has focused on its potential as an inhibitor of certain enzymes involved in disease pathways. The combination of the chlorine atom and the trifluoromethyl group provides a platform for fine-tuning pharmacokinetic properties, such as bioavailability and metabolic stability.

The environmental impact of this compound is another area of active research. Given its complex structure and potential persistence in the environment, scientists are investigating its degradation pathways and toxicity profiles. Understanding these aspects is crucial for ensuring the safe use and disposal of this compound in industrial and research settings.

In conclusion, 6-Chloro-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine represents a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.